Cyanidin

• IUPAC Name: 2-(3,4-dihydroxyphenyl)chromenylium-3,5,7-triol
• InChI: InChI=1S/C15H10O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-6H,(H4-,16,17,18,19,20)/p+1
• InChI Key: VEVZSMAEJFVWIL-UHFFFAOYSA-O
• Canonical SMILES: C1=CC(=C(C=C1C2=[O+]C3=CC(=CC(=C3C=C2O)O)O)O)O
• Molecular Formula: C15H11O6+
• Related CAS: 528-58-5 (chloride)
• DSSTOX Substance ID: DTXSID10157933
• Molecular Weight: 287.24 g/mol
• Physical Description: Solid
• CAS No.: 13306-05-3
• Melting Point: > 300 °C

Description

Cyanidin is a natural organic compound belonging to the anthothis compound class of flavonoids. It is a pigment responsible for the red, purple, and blue colors in many fruits and vegetables, such as grapes, bilberries, blackberries, blueberries, cherries, chokeberries, cranberries, elderberries, hawthorns, loganberries, açai berries, and raspberries . This compound is known for its antioxidant properties and potential health benefits, including anti-inflammatory and anti-cancer effects.

Scientific Research Applications

• Antioxidant and Anti-inflammatory Properties : Cyanidin has been noted for its antioxidant, antiviral, anticarcinogenic, and anti-inflammatory properties. For instance, it has shown efficacy in alleviating depression-like symptoms through the PI3K/AKT/FoxG1/FGF-2 signaling-modulated neurogenesis enhancement (Xin Shan et al., 2020).

• Neuroprotection : Studies have demonstrated this compound's potential in neuroprotection, such as attenuating neuroinflammation mediated by the TLR4/NOX4 pathway in neuroblastoma cells (Sarinthorn Thummayot et al., 2018).

• Anticancer Effects : Research has highlighted this compound's potential as an anticancer agent, targeting various proliferative pathways in cancers like breast, liver, lung, prostate, and thyroid (Muhammad Azhaf Safdar et al., 2022).

• Diabetes and Metabolic Disorders : this compound has been explored for its role in diabetes treatment and prevention. For instance, it has shown inhibitory activities against intestinal α-glucosidase and pancreatic α-amylase, which are crucial in the management of diabetes (Sarinya Akkarachiyasit et al., 2010).

• Renal Protection : Research indicates this compound's protective effects against cisplatin-induced apoptosis in proximal tubular cells, suggesting potential use in preventing cisplatin-induced nephrotoxicity (Si Gao et al., 2013).

• Stimulation of Insulin Secretion : this compound has been found to stimulate insulin secretion and increase pancreatic β-cell gene expression, suggesting its application in diabetes management (T. Suantawee et al., 2017).

• Aging and Cell Senescence : Studies show this compound's potential in delaying aging processes and attenuating oxidative stress under stress-induced premature senescence cellular models (Mi Jin Choi et al., 2010).

• Quantitative Estimation of Metals : this compound has been used as a metallochromic agent in the analysis of heavy metals, offering an alternative method for metal determination in analytical samples (Josephine N. Ike et al., 2019).

Mechanism of Action

Target of Action

Cyanidin, specifically this compound-3-glucoside (C3G), is a member of the anthocyanin family of dietary polyphenols . It primarily targets various cellular processes and pathways, contributing to its strong antioxidant, cardioprotective, anti-inflammatory, neuroprotective, anticancer, cytoprotective, and anti-diabetic activities . Interestingly, this compound compounds can also target the SARS-COV2 virus, inhibiting viral replication .

Mode of Action

This compound interacts with its targets primarily through its antioxidant and anti-inflammatory properties . It suppresses hepatic gluconeogenesis by reducing the expression of gluconeogenic genes through the phosphorylation inactivation of CRTC2 and HDAC5 coactivators via AMPK .

Biochemical Pathways

This compound affects several biochemical pathways. It plays a role in the adiponectin receptor signaling pathway, which contributes to the activation of AMPK . This compound also influences the NF-κB pathways, disrupting proteasome systems in cases of inflammation and hyperoxidation that ultimately lead to heart disease . Additionally, it’s involved in the biosynthesis of anthocyanins, a group of flavonoids .

Pharmacokinetics

This compound exhibits certain ADME (Absorption, Distribution, Metabolism, and Excretion) properties that impact its bioavailability. It is absorbed in its unmodified molecular form in the upper digestive tract, goes through the extended first-passage metabolism, and its metabolites enter the bloodstream . The absorption and bioavailability of C3G and its metabolites have increased, and their interaction with gut microorganisms may boost their health effects .

Result of Action

The molecular and cellular effects of this compound’s action are diverse. It has been shown to have strong antioxidant, cardioprotective, anti-inflammatory, neuroprotective, anticancer, cytoprotective, and anti-diabetic activities against oxidative stress-related illnesses . It also exhibits anti-cancer activity through the induction of apoptosis and cellular senescence .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the degradation of this compound in dietary systems containing liquid (concentrated juices), solid (fruits), and semisolid components exhibits non-isothermal kinetic behavior . Furthermore, the efficacy and distribution of C3G in the human body are restricted due to its low stability and bioaccessibility .

Future Directions

Cyanidin has been found to have health benefits, especially in the prevention of diseases associated with oxidative stress, such as cardiovascular and neurodegenerative diseases. Furthermore, recent evidence suggests that health-promoting effects attributed to anthocyanins may also be related to modulation of gut microbiota. Therefore, future research could focus on further understanding the health benefits of this compound and its potential applications in disease prevention and treatment.

Biochemical Analysis

Biochemical Properties

Cyanidin interacts with various enzymes, proteins, and other biomolecules in the process of anthocyanin biosynthesis . For instance, it interacts with key structural genes in the flavonoid and anthocyanin biosynthesis pathway .

Cellular Effects

This compound influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . It plays a crucial role in the color variation of Scutellaria baicalensis flowers .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For example, it interacts with the F3’5’H, ANS, and 3GT genes in the anthocyanin biosynthesis pathway .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. Information on this compound’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies is still being researched .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies on threshold effects, as well as any toxic or adverse effects at high doses, are ongoing .

Metabolic Pathways

This compound is involved in the metabolic pathways of anthocyanin biosynthesis . It interacts with enzymes or cofactors in these pathways, influencing metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues. It interacts with transporters or binding proteins, affecting its localization or accumulation .

Subcellular Localization

The subcellular localization of this compound and its effects on activity or function are areas of active research. This includes any targeting signals or post-translational modifications that direct it to specific compartments or organelles .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cyanidin can be synthesized through the shikimate pathway and polyketide synthase (PKS) III in berry plants. The shikimate pathway uses phosphoenolpyruvic acid and erythrose 4-phosphate to form shikimic acid, which further reacts to form specific aromatic amino acids. L-phenylalanine, necessary for this compound production, is synthesized through this pathway .

Industrial Production Methods: Industrial production of this compound often involves the extraction from natural sources, such as berries and other fruits. Advanced biotechnological methods, including the use of engineered strains of Escherichia coli, have been developed to produce this compound-3-O-glucoside (C3G) in large quantities. This involves the use of multi-monocistronic and multi-variate vectors to express the necessary genes for this compound biosynthesis .

Chemical Reactions Analysis

Types of Reactions: Cyanidin undergoes various chemical reactions, including oxidation, reduction, and substitution. It is sensitive to pH changes, exhibiting different colors at different pH levels: red at pH < 3, violet at pH 7-8, and blue at pH > 11 .

Common Reagents and Conditions: Common reagents used in this compound reactions include NADPH, dihydroflavonol 4-reductase, oxygen, alpha-ketoglutaric acid, and anthothis compound synthase. These reagents facilitate the conversion of precursor molecules into this compound .

Major Products: The major products formed from this compound reactions